Cas no 2098154-45-9 ((Z)-2-(3-(ethoxymethyl)piperidin-1-yl)-N'-hydroxyacetimidamide)

• Product Name: (Z)-2-(3-(ethoxymethyl)piperidin-1-yl)-N'-hydroxyacetimidamide
• CAS No: 2098154-45-9
• MF: C₁₀H₂₁N₃O₂
• MW: 215.292642354965
• CID: 5040162
• Update Time: 2025-07-15

(Z)-2-(3-(ethoxymethyl)piperidin-1-yl)-N'-hydroxyacetimidamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineethanimidamide, 3-(ethoxymethyl)-N-hydroxy-
• (Z)-2-(3-(Ethoxymethyl)piperidin-1-yl)-n'-hydroxyacetimidamide
• (Z)-2-(3-(ethoxymethyl)piperidin-1-yl)-N'-hydroxyacetimidamide

• Inchi： 1S/C10H21N3O2/c1-2-15-8-9-4-3-5-13(6-9)7-10(11)12-14/h9,14H,2-8H2,1H3,(H2,11,12)
• InChI Key： WLDKYZMHVMENJJ-UHFFFAOYSA-N
• SMILES： N1(CC(NO)=N)CCCC(COCC)C1

Additional information on (Z)-2-(3-(ethoxymethyl)piperidin-1-yl)-N'-hydroxyacetimidamide

Professional Introduction to (Z)-2-(3-(ethoxymethyl)piperidin-1-yl)-N'-hydroxyacetimidamide (CAS No. 2098154-45-9)

The compound (Z)-2-(3-(ethoxymethyl)piperidin-1-yl)-N'-hydroxyacetimidamide, identified by its CAS number 2098154-45-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular framework of this substance incorporates a piperidine ring, which is a common motif in medicinal chemistry, known for its ability to enhance bioavailability and binding affinity to biological targets.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the quest for novel therapeutic agents. The piperidine derivative in (Z)-2-(3-(ethoxymethyl)piperidin-1-yl)-N'-hydroxyacetimidamide is strategically positioned to interact with biological receptors, making it a promising candidate for the development of small-molecule drugs. The presence of an ethoxymethyl group further modifies the electronic properties of the molecule, influencing its pharmacokinetic behavior and interactions with biological systems.

The N'-hydroxyacetimidamide moiety is another critical feature of this compound, contributing to its reactivity and potential utility in synthetic chemistry. This functional group has been extensively studied for its role in forming stable intermediates and active pharmaceutical ingredients (APIs). The hydroxyl group within this moiety can participate in hydrogen bonding, enhancing the compound's solubility and binding affinity to biological targets.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in drug design. The compound (Z)-2-(3-(ethoxymethyl)piperidin-1-yl)-N'-hydroxyacetimidamide exemplifies this principle, as its molecular structure is tailored to optimize interactions with specific biological pathways. Studies have shown that modifications to the piperidine ring can significantly alter the pharmacological properties of a compound, making it essential to carefully design and synthesize derivatives with desired characteristics.

Advances in computational chemistry have further accelerated the discovery and optimization of novel compounds like (Z)-2-(3-(ethoxymethyl)piperidin-1-yl)-N'-hydroxyacetimidamide. Molecular modeling techniques allow researchers to predict the binding affinity and metabolic stability of a compound before it is synthesized, saving time and resources. These computational methods have been instrumental in identifying promising candidates for further experimental validation.

In vitro studies have begun to explore the potential applications of (Z)-2-(3-(ethoxymethyl)piperidin-1-yl)-N'-hydroxyacetimidamide in various therapeutic areas. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, its structural features could make it effective against targets associated with inflammatory responses, cancer, or neurological disorders. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of this compound also highlights advancements in synthetic methodologies. Modern techniques allow for the efficient preparation of complex molecules like (Z)-2-(3-(ethoxymethyl)piperidin-1-yl)-N'-hydroxyacetimidamide with high purity and yield. These improvements have enabled researchers to explore more intricate molecular architectures, leading to the discovery of novel pharmacophores with enhanced efficacy and reduced side effects.

Regulatory considerations play a crucial role in the development and commercialization of new pharmaceuticals. The compound (Z)-2-(3-(ethoxymethyl)piperidin-1-yl)-N'-hydroxyacetimidamide must undergo rigorous testing to ensure safety and efficacy before it can be approved for clinical use. This includes comprehensive toxicology studies, pharmacokinetic assessments, and clinical trials. Collaboration between academic institutions, pharmaceutical companies, and regulatory agencies is essential to streamline this process and bring new treatments to patients more quickly.

The future prospects for (Z)-2-(3-(ethoxymethyl)piperidin-1-yl)-N'-hydroxyacetimidamide are promising, given its unique structural features and potential therapeutic applications. Ongoing research aims to optimize its chemical properties, improve its bioavailability, and explore new indications. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.